Cas no 1261971-99-6 (2-chloro-5-(3-nitrophenyl)phenol)

• Product Name: 2-chloro-5-(3-nitrophenyl)phenol
• CAS No: 1261971-99-6
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• MDL: MFCD18315580
• CID: 1219411
• PubChem ID: 53221316
• Update Time: 2025-08-04

2-chloro-5-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(3-nitrophenyl)phenol
• AKOS017557003
• 4-Chloro-3'-nitro[1,1'-biphenyl]-3-ol
• 1261971-99-6
• 2-Chloro-5-(3-nitrophenyl)phenol, 95%
• DTXSID80685975
• MFCD18315580

• MDL： MFCD18315580
• Inchi： 1S/C12H8ClNO3/c13-11-5-4-9(7-12(11)15)8-2-1-3-10(6-8)14(16)17/h1-7,15H
• InChI Key： TWUUCZPPHGIJQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.0192708g/mol
• Monoisotopic Mass: 249.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-chloro-5-(3-nitrophenyl)phenol

Introduction to 2-Chloro-5-(3-Nitrophenyl)Phenol (CAS No. 1261971-99-6)

2-Chloro-5-(3-nitrophenyl)phenol (CAS No. 1261971-99-6) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its chloro and nitro functional groups, which confer specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2-chloro-5-(3-nitrophenyl)phenol is C₁₃H₈ClNO₃, and its molecular weight is approximately 257.66 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain experimental settings where controlled solubility is required.

In recent years, 2-chloro-5-(3-nitrophenyl)phenol has been the subject of numerous studies due to its potential applications in drug discovery and development. One of the key areas of interest is its antimicrobial properties. Research has shown that this compound exhibits significant activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics, which are urgently needed to combat the growing threat of antibiotic resistance.

Beyond its antimicrobial properties, 2-chloro-5-(3-nitrophenyl)phenol has also been investigated for its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is associated with various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage, making it a potential therapeutic agent for these conditions.

In the context of cancer research, 2-chloro-5-(3-nitrophenyl)phenol has shown promise as an anticancer agent. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis (programmed cell death) and disrupting cellular signaling pathways. The specific mechanisms by which this compound exerts its anticancer effects are still under investigation, but early results are encouraging.

The pharmaceutical industry is increasingly interested in compounds like 2-chloro-5-(3-nitrophenyl)phenol due to their multifunctional properties. These compounds can serve as lead molecules for the development of new drugs with improved efficacy and reduced side effects. The ability to modulate multiple biological targets simultaneously can enhance the therapeutic potential of these compounds and reduce the likelihood of resistance development.

In addition to its potential therapeutic applications, 2-chloro-5-(3-nitrophenyl)phenol has also been studied for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with specific properties, such as enhanced mechanical strength or improved thermal stability. These materials can find applications in various industries, including electronics, automotive, and aerospace.

The synthesis of 2-chloro-5-(3-nitrophenyl)phenol typically involves multi-step reactions starting from readily available precursors. Common synthetic routes include nitration followed by chlorination or vice versa. The choice of synthetic pathway depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for sustainable production processes.

Despite its promising properties, the use of 2-chloro-5-(3-nitrophenyl)phenol in practical applications requires careful consideration of its safety profile. Toxicological studies have shown that this compound can exhibit cytotoxic effects at high concentrations, highlighting the need for thorough safety assessments before it can be used in therapeutic or industrial settings. Ongoing research aims to optimize the formulation and delivery methods to maximize efficacy while minimizing potential side effects.

In conclusion, 2-chloro-5-(3-nitrophenyl)phenol (CAS No. 1261971-99-6) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and beyond. Its unique chemical structure confers specific properties that make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an important role in advancing various fields of science and technology.